N-(2-ethoxyphenyl)-2-(4-(2-(2-phenyl-1H-imidazol-1-yl)ethyl)piperazin-1-yl)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[4-[2-(2-phenylimidazol-1-yl)ethyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C25H31N5O2/c1-2-32-23-11-7-6-10-22(23)27-24(31)20-29-16-14-28(15-17-29)18-19-30-13-12-26-25(30)21-8-4-3-5-9-21/h3-13H,2,14-20H2,1H3,(H,27,31)
• InChI Key: DWSDSHFFCZMAPA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2CCN(CC2)CCN3C=CN=C3C4=CC=CC=C4
• Molecular Formula: C25H31N5O2
• Molecular Weight: 433.5 g/mol

Description

N-(2-ethoxyphenyl)-2-(4-(2-(2-phenyl-1H-imidazol-1-yl)ethyl)piperazin-1-yl)acetamide is a useful research compound. Its molecular formula is C25H31N5O2 and its molecular weight is 433.556. The purity is usually 95%.
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Scientific Research Applications

Piperazine Derivatives in Therapeutic Research

Piperazine derivatives have garnered significant interest in pharmaceutical research due to their versatile pharmacological properties. A review on piperazine compounds highlighted their application across a wide range of therapeutic areas, including antipsychotic, antidepressant, anticancer, antiviral, and anti-inflammatory uses. The structural modification of the piperazine nucleus can significantly impact the medicinal potential of these molecules, making them a valuable scaffold for drug discovery. This reflects the broad potential of incorporating piperazine structures into novel compounds for various diseases, underscoring the importance of such derivatives in scientific research (Rathi et al., 2016).

N-acylated Aromatic Amines and Their Significance

N-acylated aromatic amines, such as acetaminophen (paracetamol), are key in over-the-counter remedies for pain and fever. These compounds, including the widely used acetaminophen, have undergone extensive study to understand their mechanisms of action, metabolism, and potential for adverse effects when not used within therapeutic dosages. The historical and current research perspectives on acetaminophen highlight the compound's dual role as a critical therapeutic agent and a subject for safety and efficacy evaluations, illustrating the importance of N-acylated aromatic amines in medical research (Ogemdi, 2019).